N-(2-fluorobenzyl)-2-(1H-indol-3-yl)ethanamine

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C17H17FN2/c18-16-7-3-1-5-14(16)11-19-10-9-13-12-20-17-8-4-2-6-15(13)17/h1-8,12,19-20H,9-11H2
• InChI Key: FFGOXYDHQFDUBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCC2=CNC3=CC=CC=C32)F
• Molecular Formula: C17H17FN2
• Molecular Weight: 268.33 g/mol

Description

N-(2-fluorobenzyl)-2-(1H-indol-3-yl)ethanamine is a useful research compound. Its molecular formula is C17H17FN2 and its molecular weight is 268.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Elimination

N-(2-fluorobenzyl)-2-(1H-indol-3-yl)ethanamine, a potent agonist of the 5-hydroxytryptamine receptor, has been investigated for its metabolic and elimination properties in human hepatocytes. This research aimed at facilitating the screening of its abuse by analyzing its extensive metabolism into 33 metabolites via hydroxylation, O-demethylation, and other pathways, catalyzed by various cytochrome P450 (CYP) and UDP-glucuronosyltransferase (UGT) enzymes (Kim et al., 2019).

Synthesis Techniques

Research into fluoroamines via chiral cyclic sulfamidates has led to the development of methods for synthesizing N-benzyl fluoroamines, showcasing the potential for creating novel compounds with significant chemical interest (Posakony & Tewson, 2002).

Antibacterial Activity

1‐(1H‐Indol‐3‐yl)ethanamine derivatives have shown promise as potent inhibitors of the Staphylococcus aureus NorA efflux pump, highlighting their potential in restoring the antibacterial activity of ciprofloxacin against resistant strains. This research also discovered a new antibacterial compound, indicating the therapeutic potential of such derivatives (Héquet et al., 2014).

Optical Detection and Mercury Sensing

A novel macromolecule based on 2-[3-(2-aminoethylthio)propylthio]ethanamine has been prepared for the selective optical detection of Hg2+, demonstrating the utility of such compounds in environmental monitoring and analytical chemistry (Wanichacheva et al., 2009).

Antimicrobial and Antifungal Activities

The synthesis and characterization of various fluoroalkyl substituted indoles have led to findings of antimicrobial and antifungal activities, suggesting their potential application in medicinal chemistry and as leads for developing new therapeutics (Pejchal et al., 2015).

Cholinesterase and Monoamine Oxidase Dual Inhibition

Research into N-methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine has uncovered its potential as a dual inhibitor of cholinesterase and monoamine oxidase, pointing towards its therapeutic utility in treating neurodegenerative diseases such as Alzheimer's (Bautista-Aguilera et al., 2014).